Cas no 299442-99-2 (5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine
• CAS No: 299442-99-2
• MF: C₉H₈ClN₃S₂
• MW: 257.762917518616
• MDL: MFCD00448315
• CID: 868601
• PubChem ID: 673926
• Update Time: 2025-11-01

5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Chlorobenzyl)thio]-1,3,4-thiadiazol-2-amine
• 5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
• 5-(2-Chloro-benzylsulfanyl)-[1,3,4]thiadiazol-2-ylamine
• 5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• 5-[(2-chlorophenyl)methylthio]-1,3,4-thiadiazole-2-ylamine
• AC1LDRTC
• Oprea1_657749
• Oprea1_667404
• 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine
• AKOS000111990
• DTXSID30350126
• 5-[(2-chlorophenyl)methylthio]-1,3,4-thiadiazol-2-amine
• MLS000062121
• Cambridge id 5925415
• BDBM48605
• MLS000062121-02
• 299442-99-2
• 5-((2-Chlorobenzyl)thio)-1,3,4-thiadiazol-2(3h)-imine
• UPCMLD0ENAT5649241:001
• 2-amino-5-(2-chlorobenzylthio)-1,3,4-thiadiazole
• BBL002917
• AG-205/32456041
• EU-0015758
• MFCD00448315
• cid_673926
• VS-01260
• 5-((2-Chlorobenzyl)thio)-1,3,4-thiadiazol-2-amine
• CS-0269661
• 1,3,4-thiadiazol-2-amine, 5-[[(2-chlorophenyl)methyl]thio]-
• CHEMBL1486342
• HMS2338I08
• SMR000070395
• CCG-23714
• SCHEMBL11887696
• 5-{[(2-chlorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine
• SDCCGMLS-0034964.P002
• [5-[(2-chlorobenzyl)thio]-1,3,4-thiadiazol-2-yl]amine
• Z18452657
• ALBB-012600
• STK121620
• AB00101000-01

• MDL： MFCD00448315
• Inchi： 1S/C9H8ClN3S2/c10-7-4-2-1-3-6(7)5-14-9-13-12-8(11)15-9/h1-4H,5H2,(H2,11,12)
• InChI Key： YUZFGWJPVMGTOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN=C(N)S1

Computed Properties

• Exact Mass: 256.98500
• Monoisotopic Mass: 256.9848173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.34000
• LogP: 3.64720

5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine (CAS No. 299442-99-2)

5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine (CAS No. 299442-99-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiadiazole derivative features a chlorobenzyl substituent, which enhances its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in the development of antimicrobial and antitumor agents.

The compound's molecular structure, characterized by the 1,3,4-thiadiazole core, offers exceptional versatility in synthetic chemistry. Its sulfur-containing heterocycle and amine functional group make it a valuable intermediate for designing novel small-molecule inhibitors. Recent studies highlight its potential in targeting enzymes like kinases and carbonic anhydrases, aligning with the growing demand for precision therapeutics in oncology and metabolic disorders.

In agrochemical applications, 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine has shown promise as a precursor for crop protection agents. Its ability to modulate plant pathogens aligns with the global shift toward sustainable agriculture. Innovations in green chemistry have further amplified interest in this compound, as researchers seek eco-friendly synthesis routes to reduce environmental impact.

From a commercial perspective, the demand for CAS 299442-99-2 is driven by its relevance in high-throughput screening libraries. Pharmaceutical companies prioritize such compounds for structure-activity relationship (SAR) studies, especially in fragment-based drug design. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing drug bioavailability—a critical factor in modern pharmacotherapy.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine, ensuring purity and consistency for research use. Regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings, underscores the need for rigorous quality control during production. This aligns with industry trends toward standardized chemical libraries for reproducible results.

Emerging trends in AI-driven drug discovery have further spotlighted this compound. Machine learning models frequently incorporate thiadiazole-based motifs to predict novel drug candidates, leveraging their privileged structures in medicinal chemistry. As such, CAS 299442-99-2 is increasingly featured in cheminformatics databases, bridging computational and experimental research.

In summary, 5-(2-Chlorobenzyl)thio-1,3,4-thiadiazol-2-amine represents a multifaceted tool for scientific innovation. Its applications span from targeted therapy development to sustainable agrochemicals, reflecting its adaptability to contemporary challenges. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to remain at the forefront of interdisciplinary research.